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Introduction

Linagliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2
diabetes.[1] While linagliptin is primarily excreted unchanged, a small fraction undergoes
metabolism.[2] This document provides detailed information on a specific metabolite, Hydroxy
Methyl Linagliptin, and its potential application as a biomarker for linagliptin exposure.

Hydroxy Methyl Linagliptin, also identified as metabolite M489(1), is formed through the
hydroxylation of the methyl group on the butinyl side chain of the parent drug.[3][4] Although
considered pharmacologically inactive, its detection and quantification can provide insights into
the metabolic profile of linagliptin in an individual.[5]

Data Presentation
Quantitative Data Summary

The following table summarizes the quantitative data available for Hydroxy Methyl Linagliptin
(M489(1)) based on studies of radiolabeled linagliptin in humans.
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Parameter Intravenous (5 mg)  Oral (10 mg) Reference

Abundance in Excreta

9.6% 4.7% [3]
(% of Dose)
Systemic Exposure ) )

Minor Minor [6]
vs. Parent Compound
Pharmacological ] ]

Inactive Inactive [5]

Activity

Signaling Pathways
Linagliptin Metabolism Pathway

Linagliptin undergoes minor metabolism primarily mediated by the cytochrome P450 enzyme
CYP3AA4.[7][8] The formation of Hydroxy Methyl Linagliptin (M489(1)) is a result of this
metabolic process.
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Caption: Metabolic conversion of Linagliptin to Hydroxy Methyl Linagliptin.

Linagliptin Mechanism of Action

Linagliptin inhibits the DPP-4 enzyme, which leads to an increase in active incretin levels (GLP-
1 and GIP). This, in turn, enhances glucose-dependent insulin secretion and reduces glucagon
secretion, ultimately lowering blood glucose levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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